8-Fluoro-6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid

• IUPAC Name: 8-fluoro-6,6-dioxo-6λ6-thiaspiro[3.4]octane-8-carboxylic acid
• InChI: InChI=1S/C8H11FO4S/c9-8(6(10)11)5-14(12,13)4-7(8)2-1-3-7/h1-5H2,(H,10,11)
• InChI Key: RPVPDVDDAXTHTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CS(=O)(=O)CC2(C(=O)O)F
• Molecular Formula: C8H11FO4S
• Molecular Weight: 222.24 g/mol

Description

The compound “8-Fluoro-6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid” is also known by its IUPAC name as "2-(tert-butoxycarbonyl)-8-fluoro-6-thia-2-azaspiro [3.4]octane-8-carboxylic acid 6,6-dioxide". It is stored at a temperature of 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for this compound is "1S/C8H11FO4S/c9-8(6(10)11)5-14(12,13)4-7(8)2-1-3-7/h1-5H2,(H,10,11)". This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 222.24. It is a powder at room temperature. The compound’s InChI key, which is a unique identifier for chemical substances, is "RPVPDVDDAXTHTC-UHFFFAOYSA-N".

Scientific Research Applications

Hydrolysis and Structural Analysis

• Hydrolysis studies of similar compounds have shown complex reactions leading to the formation of various carboxylic acids and amides, which could have implications for the chemical behavior of 8-Fluoro-6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid (Kayukova et al., 2007).

Synthesis Techniques

• Innovative synthesis methods, like the Dzhemilev reaction, have been employed for creating spiro compounds, which might be relevant for synthesizing variants of the subject compound (D’yakonov et al., 2007).

Reactions with Nucleophiles

• Reactions with O-centered nucleophiles have shown the formation of various bicyclic compounds, indicating potential reactivity paths for the subject compound (Kayukova et al., 2006).

Fluorination Methods

• Research on the synthesis and fluorination of bicyclic compounds provides insight into methods that could be applied to the subject compound for various applications (Lal, 1993).

Supramolecular Arrangements

• Studies on cyclohexane-spirohydantoin derivatives, closely related to the subject compound, reveal interesting supramolecular arrangements, which could be relevant for designing new materials or drugs (Graus et al., 2010).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound can be found online. The MSDS contains information about the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.